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Compound of Interest

Compound Name: 2-Chloro-4-fluoro-N-methylaniline
CAS No.: 823189-16-8
Cat. No.: B1369932
. J

Chemical Identity & Physicochemical Profile

2-Chloro-4-fluoro-N-methylaniline is a halogenated secondary aniline derivative.[1][2] It
serves as a critical pharmacophore in the synthesis of Type | and Type Il kinase inhibitors,
specifically designed to interact with the ATP-binding hinge region of target proteins (e.g.,
EGFR, BRAF) where the N-methyl group modulates solubility and metabolic stability.
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Property

Value | Description

Operational Implication

CAS Number

823189-16-8

Use for inventory tracking and

regulatory compliance.

Molecular Formula

MW: 159.59 g/mol .

Physical State

Viscous Liquid / Oil (Ambient)

Handle as a liquid; susceptible
to "creeping" on glass

surfaces.

Appearance

Colorless to pale pink/brown

Self-Validating Indicator:
Darkening to deep brown/red
indicates significant oxidation.

Purify before use if opaque.

Boiling Point

~230-235 °C (Predicted)

Low volatility at RT, but
generates toxic vapors upon

heating.

Flash Point

~94-98 °C

Combustible Class IlIB. Avoid
open flames; use oil baths or
heating mantles, never Bunsen

burners.

Solubility

DMSO, MeOH, DCM, EtOAc

Lipophilic. Poor water solubility
limits agueous waste removal

without pH adjustment.

pKa (Conjugate Acid)

~2.5-3.5 (Estimated)

Weakly basic due to electron-
withdrawing halogens.
Requires strong acid (e.g., 1M
HCI) for complete

protonation/extraction.

Hazard Assessment & Toxicology Mechanics

This compound possesses a "Toxic Aniline" core, modified by halogenation. The safety protocol

must address two distinct toxicity mechanisms:
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A. Methemoglobinemia (The Aniline Effect)

Like its parent N-methylaniline, this compound can undergo metabolic N-hydroxylation (via
CYP450). The resulting metabolite oxidizes ferrous hemoglobin (

) to ferric methemoglobin (
), destroying oxygen transport capacity.

o Symptom: Cyanosis (blue lips/fingernails) without respiratory distress.

o Counter-Measure: Work strictly within a fume hood. Methylene blue is the clinical antidote,
but prevention is the only acceptable lab standard.

B. Specific Organ Toxicity (STOT-RE)

Halogenated anilines are hepatotoxic and nephrotoxic. The N-methyl group facilitates skin
absorption, making dermal exposure the highest risk vector in a laboratory setting.

e GHS Classification (Derived):
o Acute Tox. 3 (Oral/Dermal/Inhalation) — Toxic if swallowed, in contact with skin, or inhaled.

o STOT RE 2 — May cause damage to organs (blood, liver, kidneys) through prolonged
exposure.

o Aquatic Acute 1 — Very toxic to aquatic life.

Engineering Controls & Personal Protective
Equipment (PPE)

Standard nitrile gloves are insufficient for prolonged handling of N-methylated anilines due to
rapid permeation.

Hierarchy of Controls

e Primary Barrier: Chemical Fume Hood (Face velocity > 100 fpm).

e Secondary Barrier: Drip trays (polypropylene) under all reaction vessels.
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e PPE Configuration:
o Eyes: Chemical splash goggles (ANSI Z87.1). Safety glasses are inadequate for liquids.
o Hands (The "Double-Glove" Protocol):
» |nner Layer: 4-mil Nitrile (Dexterity).

» Quter Layer:Silver Shield® (Laminate) or thick Butyl Rubber (Chemical Resistance).
Nitrile alone degrades in <15 mins against N-methylanilines.

o Body: Lab coat (buttoned) + Chemical-resistant apron if handling >50g.

Operational Protocols: A Self-Validating Workflow
Protocol A: Safe Receiving & Storage

Logic: Prevent oxidative degradation and undetected leakage.

e Receipt: Inspect the bottle through the packaging. If the liquid is dark brown/black, reject the
lot or mark for redistillation.

o Storage: Store at 2—8 °C under an inert atmosphere (Argon/Nitrogen).
o Why? Cold storage slows oxidation. Inert gas prevents the formation of azo-dimers.

o Secondary Containment: Place the bottle inside a sealed polyethylene bag or desiccator
within the fridge to prevent cross-contamination of food/media.

Protocol B: Reaction Setup (Liquid Handling)

Logic: Eliminate aerosol generation and skin contact.
» Weighing: Do not weigh into an open boat on a benchtop balance.

o Correct Method: Tare a septum-capped vial. Add the reagent via syringe inside the hood.
Weigh the closed vial.

o Transfer: Use a gas-tight glass syringe with a Luer-lock needle.
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o Avoid: Plastic syringes (plungers may swell/stick due to solvent action of the aniline).
e Quenching Spills:
o Do not wipe with dry paper towels (increases volatility).
o Neutralize: Cover spill with 1M HCI saturated absorbents. The acid protonates the amine (

), turning it into a non-volatile salt.

Protocol C: Waste Disposal

Logic: Prevent environmental release and downstream reactions.
e Segregation: Segregate into "Halogenated Organic Waste".

e pH Adjustment: Ensure the waste stream is not mixed with strong oxidizers (e.g., Nitric acid),
which can cause explosive nitration of the aniline ring.

o Labeling: Explicitly label as "Toxic / Marine Pollutant.”

Visualized Safety Workflow (DOT Diagram)

The following diagram illustrates the critical decision nodes for handling this compound,
emphasizing the "Stop/Go" validation steps.
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Start: Reagent Retrieval

Visual Inspection:
Is liquid clear/pale?

Equip PPE:
Silver Shield Gloves +
Fume Hood

STOP: High Oxidation
Purify or Discard

Transfer Method:
Glass Syringe Only
(Closed System)

Neutralize with 1M HCI Proceed with Synthesis
(Protonate to Salt) (Kinase Inhibitor)

Disposal:
Halogenated Waste Stream
(NO Oxidizers)

Click to download full resolution via product page

Caption: Decision logic for the safe handling lifecycle of 2-Chloro-4-fluoro-N-methylaniline,
emphasizing visual quality control and acidic neutralization of spills.
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Emergency Response Profile

Scenario

Immediate Action

Mechanistic Rationale

Skin Contact

Wash with soap & water for 15
mins. Do not use

ethanol/solvents.

Solvents increase skin
permeability, driving the toxic
aniline deeper into the

bloodstream.

Eye Contact

Flush with water for 15 mins.

The compound is a severe
irritant/corrosive; immediate
dilution prevents corneal

opacity.

Move to fresh air. Administer

Counteracts

Inhalation ) ) methemoglobinemia-induced
oxygen if cyanotic. ]
hypoxia.
Vomiting risks aspiration
_ Do NOT induce vomiting. Seek  pneumonia; the compound is
Ingestion _ _ _ _
medical aid. rapidly absorbed in the Gl
tract.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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methylaniline]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1369932#2-chloro-4-fluoro-n-methylaniline-safety-
and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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